Cas no 92596-42-4 (1H-Pyrrole,1-(3,4-dimethylphenyl)-2,5-dimethyl-)

• Product Name: 1H-Pyrrole,1-(3,4-dimethylphenyl)-2,5-dimethyl-
• CAS No: 92596-42-4
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 818425
• PubChem ID: 2318100
• Update Time: 2025-04-19

1H-Pyrrole,1-(3,4-dimethylphenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,1-(3,4-dimethylphenyl)-2,5-dimethyl-
• 1-(3,4-DIMETHYL-PHENYL)-2,5-DIMETHYL-1H-PYRROLE
• 1-(3,4-dimethylphenyl)-2,5-dimethylpyrrole
• 1-(3,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrole
• SCHEMBL10883283
• AKOS000122917
• EN300-06147
• Z55669121
• DTXSID00368056
• 92596-42-4
• 2,5-dimethyl-1-(3,4-dimethylphenyl)-1h-pyrrole

• Inchi： 1S/C14H17N/c1-10-5-8-14(9-11(10)2)15-12(3)6-7-13(15)4/h5-9H,1-4H3
• InChI Key： QSXYGOZVXATBIK-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC=C1C)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 199.1361
• Monoisotopic Mass: 199.1361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9
• XLogP3: 3.9

Experimental Properties

• Density: 0.95
• Boiling Point: 319.3°Cat760mmHg
• Flash Point: 146.9°C
• Refractive Index: 1.538